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Abstract

CBR-470-1 is a novel small molecule that has garnered significant interest as a non-covalent
activator of the transcription factor NRF2 (Nuclear factor erythroid 2-related factor 2) and an
inhibitor of the glycolytic enzyme phosphoglycerate kinase 1 (PGK1). Its unique mechanism of
action, which involves the modulation of cellular metabolism to induce a cytoprotective
response, sets it apart from traditional electrophilic NRF2 activators. This technical guide
provides an in-depth overview of the discovery, synthesis, and biological evaluation of CBR-
470-1, with a focus on quantitative data, detailed experimental protocols, and the underlying
signaling pathways.

Discovery of CBR-470-1

CBR-470-1 was identified through a high-throughput phenotypic screen of a diverse library of
heterocyclic compounds. The screen utilized an IMR-32 neuroblastoma cell line engineered
with an NRF2-dependent luciferase reporter (ARE-LUC) to identify compounds that could
activate the NRF2 signaling pathway. The initial hit, CBR-470-0, which lacked obvious
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electrophilic groups, led to the synthesis of a series of analogs, including the more potent
isobutylamine-substituted analog, CBR-470-1.

Synthesis of CBR-470-1

While the primary literature states that CBR-470-1 and its related analogs were synthesized in-
house, a detailed, step-by-step synthesis protocol is provided in the supplementary information
of the foundational paper by Bollong et al. (2018) in Nature.[1] Researchers seeking to
replicate the synthesis should refer to this supplementary material for precise reaction
conditions, purification methods, and characterization data. The chemical name for CBR-470-1
is (3R,4S)-rel-4-[(4-Chlorophenyl)sulfonyljtetrahydro-N-(2-methylpropyl)-3-thiophenamine-1,1-
dioxide.

Quantitative Data

The biological activity of CBR-470-1 has been characterized by several quantitative measures,
which are summarized in the tables below.

Table 1: In Vitro Activity of CBR-470-1

Parameter Assay Cell Line Value Reference
ARE-LUC

EC50 IMR-32 ~1 pM [1]
Reporter Assay
ARE-LUC

EC50 IMR-32 962 nM 2]
Reporter Assay

Table 2: Cellular Effects of CBR-470-1
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Concentrati

Effect Cell Line Time Result Reference
on
Dose- and
NRF2 Protein time-
) IMR-32 0.5-20 uM 1-24 h [2]
Accumulation dependent
increase
Nrf2 Activation of
Signaling SH-SY5Y 10 uM 4h the Keap1l- [2]
Activation Nrf2 cascade
Inhibition of Inhibition of
Oxidative SH-SY5Y 10 uM 2h MPP+- [2]
Injury induced injury
Increased
NQO1 and
N N Increased
HMOX1 IMR-32 Not specified Not specified ) [1]
expression
mRNA and

protein levels

Mechanism of Action and Signaling Pathway

CBR-470-1 exerts its effects through a novel, indirect mechanism of NRF2 activation. By
inhibiting the glycolytic enzyme PGK1, CBR-470-1 leads to the accumulation of the upstream
metabolite methylglyoxal (MGO).[1] MGO, a reactive metabolite, then modifies Kelch-like ECH-
associated protein 1 (KEAP1), the primary negative regulator of NRF2.[1] This modification of
KEAPL1 leads to its dimerization and disrupts the KEAP1-NRF2 interaction, preventing the
ubiquitination and subsequent proteasomal degradation of NRF2.[3] As a result, stabilized
NRF2 translocates to the nucleus and initiates the transcription of a battery of cytoprotective
genes containing antioxidant response elements (ARES) in their promoters, such as NAD(P)H
quinone dehydrogenase 1 (NQO1) and Heme oxygenase-1 (HMOX1).[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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